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Compound of Interest

Compound Name: 4-Isopropylphenylacetaldehyde

Cat. No.: B1208413

For Immediate Use by Laboratory Professionals in Research and Drug Development

This guide provides critical safety and logistical information for the handling of 4-
Isopropylphenylacetaldehyde (CAS No. 4395-92-0). The following procedures are designed
to ensure the safety of all personnel and to establish clear operational and disposal plans.

Chemical Properties and Hazards

4-l1sopropylphenylacetaldehyde is an aromatic aldehyde. While not classified as highly toxic,
it can cause skin and eye irritation upon prolonged exposure.[1] It is also a combustible liquid.
Understanding its physical and chemical properties is the first step in safe handling.

Property Value Source
CAS Number 4395-92-0 [2]
Molecular Formula C11H140 [2]
Molecular Weight 162.23 g/mol [2]
Appearance Clear yellow to green liquid [3]
Odor Characteristic bark odor [2]
Flash Point 95°C (203°F) [1]
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Personal Protective Equipment (PPE)

The selection and proper use of PPE are paramount to minimizing exposure risk. The following

table outlines the recommended PPE for handling 4-Isopropylphenylacetaldehyde.

PPE Category

Specification

Rationale

Hand Protection

Butyl rubber gloves are
recommended for prolonged
contact.[4] Nitrile gloves may
be used for short-term splash
protection but should be
changed immediately upon

contact.[5]

Aromatic hydrocarbons can
degrade many glove materials;
butyl rubber offers good

resistance to aldehydes.[4][6]

Eye Protection

Chemical splash goggles that
meet ANSI Z.87.1 standards.

Protects against splashes and

potential vapors.

Skin and Body Protection

Laboratory coat and, when
handling larger quantities, a

chemical-resistant apron.

Provides a barrier against

spills and splashes.

Respiratory Protection

Work in a well-ventilated area
or a chemical fume hood. For
situations with potential for
significant vapor exposure, use
a NIOSH-approved respirator
with an organic vapor

cartridge.

Aldehyde vapors can be
irritating to the respiratory

system.

DOT Diagram: PPE Selection Logic
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Personal Protective Equipment (PPE) for 4-Isopropylphenylacetaldehyde
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Caption: PPE selection is based on the potential routes of exposure.

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining a safe laboratory
environment.

Handling:

Always work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with skin and eyes.[1]

Ground and bond containers when transferring material to prevent static discharge.[3]

Use spark-proof tools.[3]

Wash hands thoroughly after handling.

Storage:
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Store in a tightly sealed container.[1]

Keep in a cool, dry, and well-ventilated place.[1]

Store away from sunlight, heat, open flames, and other ignition sources.[1]

Incompatible materials to avoid include strong oxidizing agents and strong bases.[7]

DOT Diagram: Handling and Storage Workflow

No Leaks

—

Receive Chemical Inspect Container > .
p-| Handle in Fume Hood Return to Storage
with PPE

Store Appropriately

Immediate Use

Click to download full resolution via product page

Caption: Workflow for receiving, storing, and handling the chemical.

Spill Management Plan

In the event of a spill, a quick and informed response is critical.
Minor Spill (less than 100 mL in a fume hood):
o Alert others in the immediate area.

» Contain the spill with absorbent materials (e.g., vermiculite, sand). Do not use combustible
materials like paper towels.[8]

o Clean the area by working from the outside of the spill inwards to prevent spreading.

o Collect the absorbed material using non-sparking tools and place it in a sealed, labeled
container for hazardous waste disposal.

» Decontaminate the area with soap and water.
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e Ventilate the area well.
Major Spill (outside a fume hood or larger volume):

Evacuate the immediate area.

Alert your supervisor and institutional safety office.

Isolate the area by closing doors.

Remove all ignition sources.

Wait for trained emergency response personnel to handle the cleanup.

DOT Diagram: Spill Response Decision Tree
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References
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[https://www.benchchem.com/product/b1208413#personal-protective-equipment-for-
handling-4-isopropylphenylacetaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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